Cas no 243863-39-0 (5'-Fluoro-2'-(trifluoromethyl)acetophenone)

• Product Name: 5'-Fluoro-2'-(trifluoromethyl)acetophenone
• CAS No: 243863-39-0
• MF: C₉H₆F₄O
• MW: 206.136956691742
• MDL: MFCD00236274
• CID: 3061014
• PubChem ID: 2774766
• Update Time: 2025-05-20

5'-Fluoro-2'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-2'-(trifluoromethyl)acetophenone
• CS-0272048
• EN300-1933525
• 5'-Fluoro-2'-(trifluoromethyl)acetophenon
• 1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-one
• AKOS015956626
• 1-[5-fluoro-2-(trifluoromethyl)phenyl]ethanone
• USFYRRQTKUSMNK-UHFFFAOYSA-N
• MFCD00236274
• JS-4548
• 243863-39-0
• SCHEMBL4761587
• 1-(5-Fluoro-2-(trifluoromethyl)phenyl)ethan-1-one

• MDL： MFCD00236274
• Inchi： 1S/C9H6F4O/c1-5(14)7-4-6(10)2-3-8(7)9(11,12)13/h2-4H,1H3
• InChI Key： USFYRRQTKUSMNK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C)=O)F)(F)F

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5'-Fluoro-2'-(trifluoromethyl)acetophenone

Comprehensive Overview of 5'-Fluoro-2'-(trifluoromethyl)acetophenone (CAS No. 243863-39-0): Properties, Applications, and Industry Insights

5'-Fluoro-2'-(trifluoromethyl)acetophenone (CAS No. 243863-39-0) is a fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound is particularly notable for its role in the development of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 5'-Fluoro-2'-(trifluoromethyl)acetophenone has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring its potential in designing protease inhibitors and kinase modulators, addressing trending topics such as targeted cancer therapies and antiviral agents. The compound’s electron-withdrawing properties also make it a candidate for organic electronics, aligning with the growing interest in sustainable energy solutions.

From a synthetic perspective, CAS No. 243863-39-0 serves as a versatile building block. Its trifluoromethyl group improves metabolic stability, a critical factor in pharmaceutical intermediates. Industry reports highlight its use in cross-coupling reactions and palladium-catalyzed transformations, which are frequently searched topics in AI-driven chemical databases. These reactions are pivotal for creating complex molecules with high precision, meeting the needs of modern high-throughput screening platforms.

Environmental and regulatory considerations further elevate the relevance of 5'-Fluoro-2'-(trifluoromethyl)acetophenone. With the rise of green chemistry initiatives, its efficient synthesis routes—such as microwave-assisted reactions—are gaining traction. Laboratories are optimizing protocols to minimize waste, responding to searches for eco-friendly synthetic methods. This aligns with global trends toward sustainable industrial practices, a hot topic in academic and corporate R&D circles.

Analytical characterization of CAS No. 243863-39-0 involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and consistency. These methods are frequently queried in scientific forums, underscoring the compound’s technical complexity. Additionally, its crystalline structure has been studied via X-ray diffraction, providing insights into molecular interactions—a subject of interest for computational chemists leveraging AI-powered modeling tools.

Market dynamics reveal expanding applications for 5'-Fluoro-2'-(trifluoromethyl)acetophenone in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). As the electronics industry seeks high-performance materials, this compound’s thermal stability and optical properties position it as a promising candidate. Such applications dominate search engine queries related to advanced material science, reflecting broader industrial shifts.

In conclusion, 5'-Fluoro-2'-(trifluoromethyl)acetophenone (CAS No. 243863-39-0) exemplifies the intersection of innovation and practicality. Its multifaceted roles—from drug development to material engineering—resonate with current scientific and industrial priorities. By addressing key search trends like fluorinated intermediates and sustainable synthesis, this overview bridges technical expertise with real-world relevance, offering a roadmap for future research and commercialization.